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Compound of Interest

Compound Name: 6-Phenyldodecane

CAS No.: 2719-62-2

Cat. No.: B1195952

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of 6-phenyldodecane, a long-chain

alkylbenzene. It covers its fundamental chemical identity, including its CAS number and various

synonyms, alongside a compilation of its physicochemical properties. Detailed experimental

protocols for its synthesis via Friedel-Crafts alkylation, as well as methods for its purification

and analysis, are presented. Furthermore, this guide explores the potential applications of 6-
phenyldodecane in drug development, particularly as a hydrophobic excipient in various drug

delivery systems. The information is structured to be a valuable resource for researchers and

professionals in organic synthesis and pharmaceutical sciences.

Chemical Identification and Properties
6-Phenyldodecane is an aromatic hydrocarbon characterized by a dodecane chain substituted

with a phenyl group at the sixth position.[1][2]
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CAS Number and Synonyms
The unique Chemical Abstracts Service (CAS) registry number for 6-phenyldodecane is 2719-

62-2.[1] It is also known by several other names in scientific literature and commercial catalogs.

Identifier Type Value

CAS Number 2719-62-2

IUPAC Name dodecan-6-ylbenzene[1]

Synonyms Benzene, (1-pentylheptyl)-[1]

Dodecane, 6-phenyl-[1]

(1-Pentylheptyl)benzene

alpha-pentylheptylbenzene[1]

Physicochemical Properties
The key physicochemical properties of 6-phenyldodecane are summarized in the table below.

These properties are crucial for understanding its behavior in various experimental and

formulation contexts.
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Property Value Source

Molecular Formula C₁₈H₃₀ PubChem[1]

Molecular Weight 246.4 g/mol PubChem[1]

Appearance Colorless to pale yellow liquid
Inferred from similar

compounds

Vapor Pressure 0.000584 mmHg Haz-Map[1]

Kovats Retention Index
Standard non-polar: 1717.1,

1718, 1719

NIST Mass Spectrometry Data

Center[1]

Semi-standard non-polar: 293,

1718, 1725, 1727, 1727.4

NIST Mass Spectrometry Data

Center[1]

Standard polar: 1918
NIST Mass Spectrometry Data

Center[1]

Synthesis and Purification
The primary method for synthesizing 6-phenyldodecane is through the Friedel-Crafts

alkylation of benzene. This electrophilic aromatic substitution reaction can be carried out using

various dodecene isomers or dodecyl halides as the alkylating agent in the presence of a Lewis

acid catalyst.

Experimental Protocol: Friedel-Crafts Alkylation of
Benzene with 6-Dodecene
This protocol describes a representative method for the synthesis of 6-phenyldodecane.

Materials:

Benzene (anhydrous)

6-Dodecene

Anhydrous Aluminum Chloride (AlCl₃)
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Hydrochloric Acid (HCl), 1 M

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Dichloromethane

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser connected to a gas trap (to capture evolved HCl

gas), add anhydrous benzene.

Cool the flask in an ice-water bath.

Slowly and portion-wise, add anhydrous aluminum chloride to the stirred benzene.

Add 6-dodecene dropwise from the dropping funnel to the reaction mixture over a period of

30-60 minutes, maintaining the temperature below 10 °C.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature for 4-6 hours.

Quench the reaction by slowly pouring the mixture over crushed ice.

Transfer the mixture to a separatory funnel and add 1 M HCl. Shake well and separate the

organic layer.

Wash the organic layer successively with water, saturated NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under

reduced pressure using a rotary evaporator.

The crude product can be purified by fractional distillation under reduced pressure to yield

pure 6-phenyldodecane.
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Purification Protocol: Fractional Distillation under
Reduced Pressure
Apparatus:

Distillation flask

Fractionating column (e.g., Vigreux column)

Condenser

Receiving flask

Vacuum pump

Heating mantle

Thermometer

Procedure:

Assemble the fractional distillation apparatus. Ensure all joints are properly sealed for

vacuum application.

Place the crude 6-phenyldodecane in the distillation flask.

Begin heating the flask gently with a heating mantle.

Slowly apply vacuum to the system.

Collect the fractions that distill at the expected boiling point of 6-phenyldodecane under the

applied pressure. The boiling point will be significantly lower than the atmospheric boiling

point.

Monitor the temperature at the head of the fractionating column to ensure a clean

separation.

Analytical Methods
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The identity and purity of 6-phenyldodecane can be confirmed using various analytical

techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
Instrumentation:

Gas chromatograph equipped with a mass selective detector.

Capillary column suitable for non-polar compounds (e.g., DB-5ms or equivalent).

Typical GC-MS Conditions:

Parameter Condition

Injector Temperature 250 °C

Carrier Gas Helium

Column Oven Program
Initial temperature 100 °C, hold for 2 min, ramp

to 280 °C at 10 °C/min, hold for 5 min

MS Ion Source Temp. 230 °C

MS Quadrupole Temp. 150 °C

Scan Range 40-400 m/z

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of 6-phenyldodecane.

¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons

(typically in the range of 7.1-7.3 ppm), a methine proton (CH attached to the phenyl ring),

and a series of methylene (CH₂) and methyl (CH₃) protons corresponding to the dodecyl

chain.

¹³C NMR: The carbon NMR spectrum will display distinct signals for the aromatic carbons (in

the downfield region), the methine carbon, and the aliphatic carbons of the dodecyl chain.
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Applications in Drug Development
The hydrophobic nature of 6-phenyldodecane makes it a candidate for use as a non-polar

excipient in various drug delivery systems, particularly for poorly water-soluble drugs.[3][4][5]

Potential Roles as a Pharmaceutical Excipient
Solubilizing Agent: It can be incorporated into lipid-based formulations to enhance the

solubility and oral bioavailability of lipophilic drugs.

Component of Self-Emulsifying Drug Delivery Systems (SEDDS): As an oily phase, it can be

a key component in SEDDS, which form fine oil-in-water emulsions in the gastrointestinal

tract, facilitating drug absorption.[6][7]

Vehicle in Parenteral Formulations: For intramuscular or subcutaneous injections, it could

serve as a non-polar vehicle for lipophilic drugs, potentially providing a sustained-release

effect.[3][4][5][8]

Excipient in Topical Formulations: Its properties may be beneficial in topical and transdermal

drug delivery systems for enhancing the penetration of active pharmaceutical ingredients

through the skin.[9][10][11]

Signaling Pathways and Experimental Workflows
To illustrate a key process, the following diagram outlines the general workflow for the

synthesis and purification of 6-phenyldodecane.

Synthesis: Friedel-Crafts Alkylation

Work-up Purification Analysis

Benzene + 6-Dodecene Reaction Mixture

AlCl3 (Lewis Acid)

Quenching (Ice/HCl) Liquid-Liquid Extraction Washing (H2O, NaHCO3, Brine) Drying (MgSO4) Solvent Removal Crude 6-Phenyldodecane Fractional Distillation
(Reduced Pressure) Pure 6-Phenyldodecane GC-MS & NMR
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Click to download full resolution via product page

Caption: Workflow for the synthesis, purification, and analysis of 6-phenyldodecane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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